[(3-Amino-benzoyl)-methyl-amino]-acetic acid ethyl ester

• Molecular Formula: C12H16N2O3
• Molecular Weight: 236.27 g/mol
• IUPAC Name: ethyl 2-[(3-aminobenzoyl)-methylamino]acetate
• InChI: InChI=1S/C12H16N2O3/c1-3-17-11(15)8-14(2)12(16)9-5-4-6-10(13)7-9/h4-7H,3,8,13H2,1-2H3
• InChI Key: MITKOHWGMPXBHC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN(C)C(=O)C1=CC(=CC=C1)N

Description

[(3-Amino-benzoyl)-methyl-amino]-acetic acid ethyl ester is a useful research compound. Its molecular formula is C12H16N2O3 and its molecular weight is 236.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

3-Nitro-benzoic acid was reacted with sarcosine ethyl hydrochloride and the resulting [(3-nitro-benzoyl)-methyl-amino]-acetic acid ethyl ester was hydrogenated to afford [(3-amino-benzoyl)-methyl-amino]-acetic acid ethyl ester. This was reacted with 5-(2-adamantan-1-yl-ethyl)-2-cyclohexyl-1H-imidazole-4-carboxylic acid (Example 252) according to the procedure of Example 20, step d. The ethyl ester was hydrolysed using the same procedure as in Example 247, step b to afford the title compound. 1H NMR (300 MHz, d6-DMSO) 10.79 (1H, br s), 7.83 (2H, m), 7.44 (1H, m), 7.14 and 7.01 (1H, 2×m), 4.15 and 3.97 (2H, 2×s), 2.94 (6H, m), 2.03-1.25 (27H, m). The acid was converted to the N-methyl-D-glucamine salt and lyophilised from water/dioxan. Found: C, 60.14; H, 8.24; N, 8.97%. C39H59N5O9.2.0 mols H2O requires: C, 60.21; H, 8.16, N 9.00%.